1-[3-(Benzimidazol-1-yl)azetidin-1-yl]-2-phenylmethoxyethanone

• IUPAC Name: 1-[3-(benzimidazol-1-yl)azetidin-1-yl]-2-phenylmethoxyethanone
• InChI: InChI=1S/C19H19N3O2/c23-19(13-24-12-15-6-2-1-3-7-15)21-10-16(11-21)22-14-20-17-8-4-5-9-18(17)22/h1-9,14,16H,10-13H2
• InChI Key: RGPJWZGSVSWGFP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)COCC2=CC=CC=C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

“1-[3-(Benzimidazol-1-yl)azetidin-1-yl]-2-phenylmethoxyethanone” is a compound that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore in medicinal chemistry. It has been associated with diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzimidazole usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. The synthetic pathway to various benzimidazole derivatives usually proceeds through two steps: first, the construction of the desired benzene ring-containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.